molecular formula C17H16BrN3O B8390906 N-(3-amino-4-bromophenyl)-3-(2-cyanopropan-2-yl)benzamide

N-(3-amino-4-bromophenyl)-3-(2-cyanopropan-2-yl)benzamide

Cat. No.: B8390906
M. Wt: 358.2 g/mol
InChI Key: IIIIXAGTGQZLQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-amino-4-bromophenyl)-3-(2-cyanopropan-2-yl)benzamide is a useful research compound. Its molecular formula is C17H16BrN3O and its molecular weight is 358.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H16BrN3O

Molecular Weight

358.2 g/mol

IUPAC Name

N-(3-amino-4-bromophenyl)-3-(2-cyanopropan-2-yl)benzamide

InChI

InChI=1S/C17H16BrN3O/c1-17(2,10-19)12-5-3-4-11(8-12)16(22)21-13-6-7-14(18)15(20)9-13/h3-9H,20H2,1-2H3,(H,21,22)

InChI Key

IIIIXAGTGQZLQL-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C#N)C1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)Br)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of N-(4-bromo-3-nitrophenyl)-3-(2-cyanopropan-2-yl)benzamide 61 (400 mg, 1.030 mmol) and ZINC (1.011 g, 15.46 mmol) in THF (10 mL) at −5° C., acetic acid (1.180 mL, 20.61 mmol) was added. The reaction mixture was stirred at −5° C. for 30 min and 1 h at rt. Ethanol and acetonitrile were added and filtered off over filter. To the filtrate was added NaHCO3 solution and extracted with CH2Cl2. Organic layer was dried and evaporated to give crude N-(3-amino-4-bromophenyl)-3-(2-cyanopropan-2-yl)benzamide 62 (319 mg, 86%). (m/z)=358 and 360 (M+H)+.
Quantity
400 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
1.011 g
Type
catalyst
Reaction Step One
Quantity
1.18 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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